Cas no 154318-75-9 (Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester)

Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester structure
154318-75-9 structure
Product Name:Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester
CAS No:154318-75-9
MF:C11H13F3O3S
MW:282.279332876205
CID:1328202
PubChem ID:11011452
Update Time:2025-04-20

Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester
    • (4-tert-butylphenyl) trifluoromethanesulfonate
    • 4-t-butylphenyl triflate
    • 4-tert-butylbenzenetriflate
    • 4-tert-butylphenyl triflate
    • 4-tert-butylphenyl Trifluoromethanesulfonate
    • p-tert-butylphenyl triflate
    • p-tert-butylphenyl trifluoromethanesulfonate
    • 154318-75-9
    • SCHEMBL2832043
    • DTXSID50451861
    • E83878
    • AKOS040767572
    • 4-t-butylphenyltrifluoromethanesulfonate
    • starbld0003641
    • BS-52795
    • 4-(tert-butyl)phenyl trifluoromethanesulfonate
    • Inchi: 1S/C11H13F3O3S/c1-10(2,3)8-4-6-9(7-5-8)17-18(15,16)11(12,13)14/h4-7H,1-3H3
    • InChI Key: LNLGXWZOBTUQSC-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 282.05400
  • Monoisotopic Mass: 282.05374993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 4.29330

Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester Pricemore >>

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Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester Production Method

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